Cas no 905808-61-9 (4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid
• CAS No: 905808-61-9
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD06805577
• CID: 3047106
• PubChem ID: 8027589
• Update Time: 2025-04-21

4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Methoxyphenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
• AKOS000265852
• STK256659
• ALBB-004393
• BBL015788
• MFCD06805577
• VS-05017
• 4-(3-methoxyphenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• DTXSID901170998
• 4-((3-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylicacid
• 4-(3-Methoxy-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid
• 4-[(3-Methoxyphenoxy)methyl]-5-methyl-3-isoxazolecarboxylic acid
• 4-[(3-methoxyphenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 905808-61-9
• CS-0315419
• 4-((3-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
• H23442
• 4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid

• MDL： MFCD06805577
• Inchi： 1S/C13H13NO5/c1-8-11(12(13(15)16)14-19-8)7-18-10-5-3-4-9(6-10)17-2/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： JKFQDKGIXAAERF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.8Ų

4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT